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Introduction

The SARS-CoV-2 non-structural protein 13 (nsp13) is a crucial enzyme for the viral life cycle,
possessing both helicase and nucleoside triphosphatase (NTPase) activities.[1][2][3] As a
helicase, it unwinds double-stranded RNA and DNA structures in a 5' to 3' direction, a process
essential for viral replication and transcription.[4][5][6] This enzymatic function is powered by
the hydrolysis of ATP, making the ATPase activity of nsp13 a prime target for antiviral drug
development.[6] Nsp13 is highly conserved among coronaviruses, suggesting that its inhibitors
could serve as broad-spectrum antiviral agents.[2][7] This document provides a detailed
protocol for an in vitro ATPase inhibition assay using the specific inhibitor, nsp13-IN-1.

Principle of the Assay

The assay quantifies the ATPase activity of nsp13 by measuring the amount of inorganic
phosphate (Pi) released from ATP hydrolysis. A common and robust method is the malachite
green assay, where a phosphomolybdate-malachite green complex is formed in the presence
of free phosphate.[7][8] This complex has a strong absorbance at approximately 620-650 nm,
which is directly proportional to the amount of Pi generated and, therefore, to the enzyme's
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activity. The potency of an inhibitor, such as nsp13-IN-1, is determined by measuring the
reduction in Pi release in its presence.

Functional Role of SARS-CoV-2 Nsp13

Nspl13 is a multifunctional protein central to the viral replication-transcription complex (RTC). Its
primary role is to unwind RNA secondary structures in the viral genome, allowing the RNA-
dependent RNA polymerase (nspl2) to proceed.[4] Additionally, nsp13 is involved in the 5'
capping of viral RNA, which protects it from host immune recognition.[4] Beyond its replication
functions, nspl13 also acts as an antagonist of the host's innate immune response by
suppressing interferon production, partly through its interaction with host proteins like TBK1.[9]
[10]
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Caption: Functional pathway of SARS-CoV-2 nsp13 in the host cell.
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Data Presentation

Quantitative data for the inhibitor and enzyme are summarized below. The IC50 value

represents the concentration of an inhibitor required to reduce the enzyme's activity by 50%.

Table 1: Inhibitor Profile for SARS-CoV-2 Nspl13

Compound
Target Enzyme  Assay Type IC50 Value Reference
Name
ssDNA-
SARS-CoV-2 .
nsp13-IN-1 stimulated 6 uM [11]
Nspl3
ATPase
, SARS-CoV-2
Cepharanthine ATPase 0.4 mM (400 uM)  [7][12]
Nspl13
SARS-CoV-2
Lumacaftor ATPase 0.3 mM (300 uM)  [7][12]
Nsp13

| Myricetin | SARS-CoV-2 Nsp13 | Unwinding Activity | Nanomolar range |[13] |

Table 2: Reported Kinetic Parameters for SARS-CoV-2 Nsp13

Substrate K_m Value Assay Condition Reference

Unwinding-

ATP 0.47 + 0.06 mM [13]

associated activity

Unwinding-associated

dsDNA 1.22 +0.29 uM [13]

activity

FRET-based

dsDNA 2.6 UM [2]

unwinding assay

| dSRNA | 1.0 uM | FRET-based unwinding assay |[2] |

Experimental Protocols
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1. General Experimental Workflow

The overall workflow for the ATPase inhibition assay is a multi-step process that can be
adapted for high-throughput screening.

1. Prepare Reagents
(Buffer, ATP, Nsp13, Inhibitor)

2. Plate Inhibitor
(e.g., nsp13-IN-1) & Enzyme (Nsp13)

'

3. Pre-incubate

(Allows inhibitor-enzyme binding)
4. Initiate Reaction

(Add ATP)

(5. Incubate at 37°C)

6. Stop Reaction

(Add Malachite Green Reagent)
7. Read Absorbance

(620-650 nm)

8. Data Analysis
(Calculate % Inhibition & 1C50)

General Workflow for Nsp13 ATPase Inhibition Assay

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: A typical experimental workflow for the nsp13 ATPase assay.

2. Detailed Assay Protocol (Malachite Green-Based)

This protocol is adapted from published methods for measuring SARS-CoV-2 nspl13 ATPase
activity.[7][8]

Materials and Reagents:

Purified recombinant SARS-CoV-2 Nsp13 protein

e nspl3-IN-1 or other test inhibitors

e ATP (high purity, 299%)

o Assay Buffer: 25 mM HEPES (pH 7.5), 50 mM NaCl, 5 mM MgClz, 1 mM DTT

e Malachite Green Reagent (e.g., PiColorLock™ or similar)

o 96-well clear, flat-bottom plates

e Multichannel pipettor

e Spectrophotometric microplate reader

Procedure:

» Reagent Preparation:

o Prepare the Assay Buffer and store it at 4°C.

o Prepare a concentrated stock solution of ATP (e.g., 10 mM) in water, aliquot, and store at
-20°C.

o Prepare stock solutions of nsp13-IN-1 and other inhibitors in a suitable solvent (e.g.,
DMSO).
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e Assay Setup:

o In a 96-well plate, add 2 pL of the inhibitor solution at various concentrations (for a dose-
response curve) or DMSO for control wells.

o Prepare a reaction mixture containing Assay Buffer and 150 nM of Nsp13 protein.

o Add 10 pL of the Nsp13 reaction mixture to each well.

o Include controls:

» Negative Control (No Enzyme): Wells with buffer and ATP but no Nsp13.

» Positive Control (No Inhibitor): Wells with Nsp13, buffer, and ATP, but with DMSO
instead of inhibitor.

o Gently mix and pre-incubate the plate at room temperature for 10-15 minutes to allow the
inhibitor to bind to the enzyme.

e Enzymatic Reaction:

o Prepare an ATP solution in Assay Buffer to a concentration that, when added to the wells,
will result in a final concentration of 0.25 mM.

o Initiate the reaction by adding 8 uL of the ATP solution to each well, bringing the total
reaction volume to 20 pL.

o Incubate the plate at 37°C for 20 minutes.[7][8]

o Detection:

o Stop the reaction by adding 80 pL of the Malachite Green Reagent to each well.

o Incubate at room temperature for 5-10 minutes to allow for color development.[7][8]

o Measure the absorbance at ~620 nm using a microplate reader.

o Data Analysis:
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o Subtract the absorbance of the negative control (no enzyme) from all other readings.

o Calculate the percentage of inhibition for each inhibitor concentration relative to the
positive control (no inhibitor) using the formula: % Inhibition = 100 * (1 - (Abs_inhibitor /
Abs_positive_control))

o Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to
a dose-response curve to determine the IC50 value.

Mechanism of Inhibition

The fundamental relationship between the enzyme, substrate, and inhibitor is based on the
inhibitor's ability to prevent the enzyme from processing its substrate. Nsp13-IN-1 acts by
binding to the nsp13 enzyme, which obstructs the hydrolysis of ATP. This, in turn, prevents the
release of energy required for the helicase to unwind RNA, thereby halting a critical step in viral
replication.

ATP nsp13-IN-1
(Substrate) (Inhibitor)

/
/

/
Binds to ,’ Blocks Activity
/

SARS-CoV-2 Nsp13
(Enzyme)

Hydrolyzes to

ADP + Pi
(Products)

Releases

Energy for RNA Unwinding
(Viral Replication)

Logical Relationship of Inhibition
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Caption: Inhibition of nsp13 blocks ATP hydrolysis and viral replication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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assay-for-sars-cov-2-nspl3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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